Cas no 1175017-91-0 (2,3-Pyrazinediamine, N3-1H-indol-5-yl-5-(4-pyridinyl)-, 2,2,2-trifluoroacetate (1:1))

• Product Name: 2,3-Pyrazinediamine, N3-1H-indol-5-yl-5-(4-pyridinyl)-, 2,2,2-trifluoroacetate (1:1)
• CAS No: 1175017-91-0
• MF: C₁₉H₁₅F₃N₆O₂
• MW: 416.356613397598
• CID: 2853677
• Update Time: 2025-05-21

2,3-Pyrazinediamine, N3-1H-indol-5-yl-5-(4-pyridinyl)-, 2,2,2-trifluoroacetate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinediamine, N3-1H-indol-5-yl-5-(4-pyridinyl)-, 2,2,2-trifluoroacetate (1:1)
• AKN 028 trifluoroacetate
• AKN028 trifluoroacetate
• AKN-028 trifluoroacetate

• Inchi： 1S/C17H14N6.C2HF3O2/c18-16-17(22-13-1-2-14-12(9-13)5-8-20-14)23-15(10-21-16)11-3-6-19-7-4-11;3-2(4,5)1(6)7/h1-10,20H,(H2,18,21)(H,22,23);(H,6,7)
• InChI Key： FWEYJLNSAWCAPA-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.N(C1=CC=C2NC=CC2=C1)C1=C(N=CC(C2=CC=NC=C2)=N1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2,3-Pyrazinediamine, N3-1H-indol-5-yl-5-(4-pyridinyl)-, 2,2,2-trifluoroacetate (1:1)

2,3-Pyrazinediamine, N3-1H-indol-5-yl-5-(4-pyridinyl)-, 2,2,2-trifluoroacetate (1:1)

The compound 2,3-Pyrazinediamine is a heterocyclic aromatic amine derivative with significant applications in various fields of organic chemistry. Its structure consists of a pyrazine ring (a six-membered ring with two nitrogen atoms at positions 1 and 4) substituted with two amino groups at positions 2 and 3. This compound is often used as an intermediate in the synthesis of more complex molecules due to its versatile reactivity and ability to form stable bonds with other functional groups. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-cancer agents and neuroprotective drugs.

The product name N3-1H-indol-5-yl-5-(4-pyridinyl)- indicates that the pyrazinediamine moiety is further substituted with an indole group at position 3 and a pyridine ring at position 5. This substitution pattern enhances the compound's bioavailability and selectivity, making it a promising candidate for targeted drug delivery systems. The indole group contributes to the molecule's ability to interact with biological targets such as receptors and enzymes, while the pyridine ring adds stability and improves solubility properties.

The counterion 2,2,2-trifluoroacetate plays a crucial role in maintaining the compound's stability and solubility. Trifluoroacetic acid is a common counterion in organic synthesis due to its strong acidity and ability to stabilize cationic species. The (1:1) ratio ensures that the compound exists as a neutral salt, which is advantageous for both storage and handling.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies such as microwave-assisted synthesis, catalytic cross-coupling reactions, and solid-phase synthesis to optimize the production process. These methods not only enhance yield but also reduce reaction time and environmental impact.

In terms of applications, this compound has shown remarkable potential in medicinal chemistry. For instance, it has been utilized as a building block for constructing bioactive molecules with anti-inflammatory and anti-proliferative properties. Its ability to modulate key cellular pathways makes it a valuable tool in the development of novel therapeutic agents.

Moreover, this compound has been extensively studied for its role in supramolecular chemistry. Its ability to form hydrogen bonds and π-π interactions enables it to self-assemble into complex structures such as nanotubes and vesicles. These structures have potential applications in drug delivery systems and sensors.

From an environmental perspective, researchers have explored the biodegradability of this compound under various conditions. Studies suggest that it undergoes slow degradation under aerobic conditions but can be effectively broken down using microbial consortia or enzymatic catalysts.

In conclusion, 2,3-Pyrazinediamine, N3-1H-indol-5-yl-5-(4-pyridinyl)-, 2,2,2-trifluoroacetate (1:1) is a multifaceted compound with diverse applications across organic synthesis, medicinal chemistry, and materials science. Its unique structural features combined with recent advancements in synthetic techniques make it an invaluable tool for researchers seeking innovative solutions in these fields.